
Molecular formula and weight of Profadol
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Profadol Hydrochloride

Cat. No.: B1679163 Get Quote

Profadol Hydrochloride: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical summary of the available physicochemical

properties of Profadol Hydrochloride. Due to the limited publicly accessible, in-depth

experimental and pharmacological data, this guide focuses on the foundational molecular

information. The molecular formula and weight have been established and are presented

herein. Extensive searches for detailed experimental protocols, signaling pathways, and

comprehensive pharmacodynamic data specific to Profadol Hydrochloride did not yield

sufficient information for a detailed whitepaper. It is crucial to distinguish Profadol from the

more extensively documented anesthetic agent, Propofol, as searches often yield results for

the latter.

Physicochemical Properties
Profadol Hydrochloride is a chemical compound for which the fundamental molecular

characteristics have been determined. This data is essential for any further research or

development activities.
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Property Value Source

Molecular Formula C₁₄H₂₂ClNO [1]

Molecular Weight 255.78 g/mol [1][2]

Parent Compound Profadol [1]

Component Compounds Hydrochloric Acid [1]

Structural Information
Further details on the chemical structure of Profadol Hydrochloride are available through

public chemical databases.

Identifier Value

IUPAC Name
3-(1-methyl-3-propylpyrrolidin-3-

yl)phenol;hydrochloride

SMILES CCCC1(CCN(C)C1)c2cccc(c2)O.Cl

InChI

InChI=1S/C14H21NO.ClH/c1-3-7-14(8-9-

15(2)11-14)12-5-4-6-13(16)10-12;/h4-

6,10,16H,3,7-9,11H2,1-2H3;1H

Data Limitations and Distinction from Propofol
Extensive literature searches for detailed experimental protocols, in-vivo or in-vitro study

results, and defined signaling pathways for Profadol Hydrochloride did not provide substantial

technical information. The scientific community has significantly more published research on

the intravenous anesthetic agent Propofol. It is imperative for researchers to recognize that

Profadol and Propofol are distinct chemical entities.

To illustrate the clear distinction and to aid researchers in avoiding data misattribution, a logical

diagram is provided below.
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Molecular Formula: C₁₄H₂₂ClNO Molecular Weight: 255.78 g/mol

Distinct Chemical Entities

Limited public data on
mechanism and pathways

Molecular Formula: C₁₂H₁₈O

Molecular Weight: 178.27 g/mol

Extensive data available on
GABAergic mechanism

Click to download full resolution via product page

Fig. 1: Chemical Distinction

Conclusion
This technical guide provides the core molecular formula and weight for Profadol
Hydrochloride. Researchers and drug development professionals are advised that there is a

significant lack of in-depth, publicly available information regarding the experimental protocols,

pharmacodynamics, and signaling pathways for this compound. Care must be taken to

differentiate Profadol Hydrochloride from the well-documented anesthetic, Propofol. Further

investigation into proprietary or non-public databases may be required to obtain more detailed

technical information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CN104649867B - Preparation method of propofol - Google Patents [patents.google.com]

2. Propofol - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Molecular formula and weight of Profadol
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-
hydrochloride]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1679163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679163?utm_src=pdf-body
https://www.benchchem.com/product/b1679163?utm_src=pdf-body
https://www.benchchem.com/product/b1679163?utm_src=pdf-body
https://www.benchchem.com/product/b1679163?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN104649867B/en
https://en.wikipedia.org/wiki/Propofol
https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-hydrochloride
https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-hydrochloride
https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-hydrochloride
https://www.benchchem.com/product/b1679163#molecular-formula-and-weight-of-profadol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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